Cas no 1195-98-8 (2-Methyl-2-phenylpropanenitrile)

2-Methyl-2-phenylpropanenitrile structure
1195-98-8 structure
Product Name:2-Methyl-2-phenylpropanenitrile
CAS No:1195-98-8
MF:C10H11N
MW:145.201042413712
MDL:MFCD00099614
CID:133887
PubChem ID:2797591
Update Time:2025-09-22

2-Methyl-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-phenylpropanenitrile
    • 2-Phenylisobutyronitrile
    • Dimethylphenylacetonitrile
    • alpha-Phenyl-alpha-methylpropionitrile
    • alpha-Phenylisobutyronitrile
    • 2-methyl-2-phenyl-propionitrile
    • benzeneacetonitrile, alpha,alpha-dimethyl-
    • phenylisobutyronitrile
    • 2-Methyl-2-phenylpropionitrile
    • 2-methyl-2-phenyl-propanenitrile
    • alpha,alpha-dimethylbenzyl cyanide
    • PGQTYXFMSZUGOW-UHFFFAOYSA-N
    • alpha,alpha-dimethylphenylacetonitrile
    • 3361AA
    • STL451487
    • Benzeneacetonitrile,
    • A,
    • A-dimethy
    • 1195-98-8
    • DTXSID80383929
    • M3308
    • Z339435272
    • PS-8962
    • AMY20197
    • MFCD00099614
    • AKOS005173704
    • EN300-35236
    • A892535
    • SCHEMBL230672
    • CS-0067905
    • Benzeneacetonitrile,a,a-dimethyl-
    • AC-2447
    • SY001232
    • FT-0683518
    • ALBB-012223
    • DB-061579
    • MDL: MFCD00099614
    • Inchi: 1S/C10H11N/c1-10(2,8-11)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: PGQTYXFMSZUGOW-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 118-120 ºC (24 Torr)
  • Flash Point: 101.4±5.1 ºC,
  • Refractive Index: 1.5051 (589.3 nm 20 ºC)
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • PSA: 23.79000
  • LogP: 2.48778

2-Methyl-2-phenylpropanenitrile Security Information

  • Hazard Statement: Harmful
  • HazardClass:IRRITANT

2-Methyl-2-phenylpropanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-2-phenylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019122284-5g
2-Methyl-2-phenylpropanenitrile
1195-98-8 97%
5g
$188.18 2023-09-04
Alichem
A019122284-25g
2-Methyl-2-phenylpropanenitrile
1195-98-8 97%
25g
$582.00 2023-09-04
TRC
M354375-50mg
2-Methyl-2-phenylpropanenitrile
1195-98-8
50mg
$ 50.00 2022-06-03
TRC
M354375-100mg
2-Methyl-2-phenylpropanenitrile
1195-98-8
100mg
$ 65.00 2022-06-03
TRC
M354375-500mg
2-Methyl-2-phenylpropanenitrile
1195-98-8
500mg
$ 80.00 2022-06-03
abcr
AB244487-1 g
2-Methyl-2-phenylpropanenitrile
1195-98-8
1g
€92.90 2022-06-11
abcr
AB244487-5 g
2-Methyl-2-phenylpropanenitrile
1195-98-8
5g
€221.00 2022-06-11
abcr
AB244487-10 g
2-Methyl-2-phenylpropanenitrile
1195-98-8
10g
€367.40 2022-06-11
Apollo Scientific
OR29220-250mg
2-Methyl-2-phenylpropanenitrile
1195-98-8
250mg
£24.00 2025-02-19
Apollo Scientific
OR29220-1g
2-Methyl-2-phenylpropanenitrile
1195-98-8
1g
£62.00 2025-02-19

2-Methyl-2-phenylpropanenitrile Related Literature

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk